molecular formula C11H14N2O2 B8652908 Methyl 3-amino-2-(cyclopropylamino)benzoate

Methyl 3-amino-2-(cyclopropylamino)benzoate

Cat. No. B8652908
M. Wt: 206.24 g/mol
InChI Key: KVGMGBMAKFAFDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-amino-2-(cyclopropylamino)benzoate is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-amino-2-(cyclopropylamino)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-amino-2-(cyclopropylamino)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Methyl 3-amino-2-(cyclopropylamino)benzoate

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

methyl 3-amino-2-(cyclopropylamino)benzoate

InChI

InChI=1S/C11H14N2O2/c1-15-11(14)8-3-2-4-9(12)10(8)13-7-5-6-7/h2-4,7,13H,5-6,12H2,1H3

InChI Key

KVGMGBMAKFAFDB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C(=CC=C1)N)NC2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-(cyclopropylamino)-3-nitrobenzoate (1.1 g, 4.5 mmol) in MeOH (4 mL) was added palladium 10 wt % on carbon (0.24 g, 0.23 mmol) under N2. After flushing the flask with N2 several times, the solution was stirred under a H2 balloon for 6 h. LCMS showed the reaction was complete. After filtration of the reaction mixture and rinsing with MeOH, the filtrate was collected and concentrated in vacuo. Purification of the residue by flash chromatography over silica gel column using 0-20% gradient of DCM-MeOH—NH4OH (9:1:0.05) in DCM as eluent gave methyl 3-amino-2-(cyclopropylamino)benzoate: LC-MS (ESI) m/z 207.1 [M+H]+.
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One

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